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Compound of Interest

(S)-2-Fluoro-1-phenylethanamine
Compound Name:

hydrochloride
CAS No.: 886216-59-7
Cat. No.: B2727409

Get Quote

Executive Summary & Structural Context

(S)-2-Fluoro-1-phenylethanamine (CAS: 886216-59-7) is a side-chain fluorinated
phenethylamine derivative. Unlike ring-fluorinated analogs (e.g., 2-fluoroamphetamine), this
molecule possesses a fluorine atom at the

-position relative to the amine, introducing significant electronic changes (pKa suppression)
and conformational bias (gauche effect) without altering the aromatic binding pharmacophore.

e Chemical Formula:

e Molecular Weight: 175.63 g/mol (Salt)[1]

¢ Chiral Center: (S)-configuration at C1 (benzylic).

* Key Spectroscopic Feature: The presence of the fluorine atom (

) creates complex spin-spin splitting patterns in both
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H and
C NMR spectra due to large heteronuclear coupling constants (

and

).

Synthesis & Experimental Causality

To understand the NMR outcome, one must understand the synthesis. The highest fidelity route
for the (S)-enantiomer utilizes (S)-Phenylglycinol as the chiral progenitor, preserving
stereochemistry via a nucleophilic fluorination mechanism that typically proceeds with retention
or inversion depending on the specific reagent and protecting group strategy.

Preferred Synthetic Pathway (Deoxofluor/IDAST Method)

The most reproducible protocol involves the direct deoxyfluorination of the amino-alcohol.

Deoxyfluorination
(DAST or Deoxofluor) >
-78°C to RT

(S)-2-Fluoro-1-phenylethanamine

(S)-Phenylglycine - Reduction .| (S)-Phenylglycinol Nucleophilic Subst.
(Target)

(Chiral Pool) 1 (LIAIH4 or NaBH4/12) "1 (Intermediate)

Click to download full resolution via product page
Figure 1: Stereoconservative synthesis pathway from (S)-Phenylglycine.

Mechanistic Note: The use of DAST (Diethylaminosulfur trifluoride) on the free amine-alcohol
can lead to aziridine intermediates. To ensure high enantiopurity, the amine is often Boc-
protected, fluorinated, and then deprotected (HCIl/Dioxane), yielding the hydrochloride salt
directly.

Nuclear Magnetic Resonance (NMR) Data
The following spectral data represents the hydrochloride salt in DMSO-

. The salt form is preferred for stability and solubility.

H NMR Spectroscopy (400 MHz, DMSO- )
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The proton spectrum is dominated by the AMX (or ABX) spin system of the ethyl chain, further

complicated by coupling to Fluorine.

Couplin

Shift ( S
Position Multiplicity Integral ERIESEE | Assignment

, PpPM

ppm) Hz)
Amine 8.85 brs 3H
Aromatic 7.35-7.55 m 5H (Ph)
C2-H (b) 4.65 ddd 1H (Pro-SIR)
C1-H 4.55 m (br dt) 1H ,

Detailed Interpretation:

e The Fluorine "Signature": The methylene protons at C2 (

) appear as widely split signals due to the massive geminal Hydrogen-Fluorine coupling (

Hz). This splits the signal into two distinct regions centered around 4.7 ppm.

» Diastereotopicity: Because C1 is a chiral center, the two protons on C2 are diastereotopic

(chemically non-equivalent). They couple to each other (

Hz), to the fluorine (

), and to the C1 methine proton (

).
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o Ammonium Exchange: The broad singlet at ~8.85 ppm confirms the hydrochloride salt
formation. In

, this peak would disappear due to deuterium exchange.

C NMR Spectroscopy (100 MHz, DMSO-)

The carbon spectrum provides definitive proof of fluorination via C-F coupling splitting.

Shift (
Position Multiplicity (Hz) Assignment
» Ppm)
Cc2 83.5 Doublet (d)
C1 54.2 Doublet (d)
Ar-ipso 134.8 Doublet (d) Aromatic C1
Ar-ortho/meta 129.0, 128.5 Singlets - Aromatic CH
Ar-para 127.5 Singlet - Aromatic CH

Critical Validation:

e The C2 signal at 83.5 ppm is a doublet with a large coupling constant (~172 Hz),
characteristic of a primary alkyl fluoride.

e The C1 signal is also split (~22 Hz), confirming the fluorine is exactly two bonds away.
F NMR Spectroscopy (376 MHz, DMSO- )

This is the cleanest method to assess purity.

 Shift:

-221.5 ppm (relative to

)-

o Multiplicity: Triplet of doublets (td) or multiplet (in proton-coupled mode).
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+ Decoupled: Singlet (s).

e Impurity Check: Look for peaks at -224 ppm (racemate differentiation if chiral shift reagent
used) or -75 ppm (residual TFA if HPLC purified).

Experimental Workflow: Salt Formation & Handling

The free base of 2-fluoro-1-phenylethanamine is an oil that is prone to degradation. The
hydrochloride salt is the stable storage form.

Crude Fluorination Reaction Mixture

(in DCM)

Aqueous Workup (NaHCO3)
Isolate Free Amine (Oil)

@issolve in Anhydrous Et20 or Dioxana

'

Add 4M HCI in Dioxane (Dropwise)
0°C under N2

Precipitate Formation
Filter & Wash with cold Et20

Gacuum Dry (Hygroscopic SolidD

Click to download full resolution via product page

Figure 2: Isolation protocol for the Hydrochloride salt.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b2727409/docs?utm_src=pdf-body-img#technical-guide-s-2-fluoro-1-phenylethanamine-hydrochloride-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2727409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Protocol Notes:

Hygroscopicity: The HCI salt is hygroscopic. NMR samples in DMSO-

should be prepared immediately before acquisition or stored in a desiccator. Water uptake
will shift the

and
peaks, obscuring the aromatic region.

Solubility: Highly soluble in DMSO, Methanol, and Water. Sparingly soluble in
DCM/Chloroform.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. (S)-2-Fluoro-1-phenylethanamine Hydrochloride 97% | CAS: 886216-59-7 | AChemBlock
[achemblock.com]

e 2. 1,2-Fluoroamine synthesis by fluorination or substitution [organic-chemistry.org]

o To cite this document: BenchChem. [Technical Guide: (S)-2-Fluoro-1-phenylethanamine
Hydrochloride[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2727409/docs#technical-guide-s-2-fluoro-1-
phenylethanamine-hydrochloride-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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